1-((1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-(4-pyrazin-2-yloxycyclohexyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H20N4O2S/c21-16(19-10-14-2-1-9-23-14)20-12-3-5-13(6-4-12)22-15-11-17-7-8-18-15/h1-2,7-9,11-13H,3-6,10H2,(H2,19,20,21)
• InChI Key: ABSRTFSSHNUUFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)NCC2=CC=CS2)OC3=NC=CN=C3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

1-((1r,4r)-4-(Pyrazin-2-yloxy)cyclohexyl)-3-(thiophen-2-ylmethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects that make it a promising candidate for the development of new drugs. In

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Urea derivatives have been synthesized and evaluated for their cytotoxic effects on various human cancer cell lines. Notably, compounds with urea functionalities have shown significant anticancer activities, indicating their potential as therapeutic agents (El-Sawy et al., 2013; Bazin et al., 2016).

• Antimicrobial Activity : Novel heterocyclic compounds containing a sulfonamido moiety and urea groups have been developed, demonstrating significant antibacterial properties. This highlights the role of urea derivatives in addressing antibiotic resistance and developing new antibacterial agents (Azab et al., 2013).

Synthetic Methodology and Catalysis

• Organocatalysis : Urea derivatives have been utilized as organocatalysts in facilitating multicomponent reactions at room temperature, offering an eco-friendly approach to synthesizing pharmaceutically relevant heterocycles (Brahmachari & Banerjee, 2014).

• Hydrogel Formation : Certain urea compounds have been shown to form hydrogels in acidic conditions, with the rheology and morphology of these gels being tunable based on the anion identity. This property is of interest for developing novel materials with specific physical characteristics (Lloyd & Steed, 2011).

Material Science

• Gelation and Morphology Control : Urea derivatives play a crucial role in the gelation process and the resultant physical properties of gels, which can be influenced by the molecular structure of the urea compound. These materials are of interest for various applications, including drug delivery systems and tissue engineering scaffolds (Lloyd & Steed, 2011).